(E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H18N4O3/c1-3-14-24-18-6-4-5-7-19(18)25-22(24)21(15(2)23-25)20(27)13-10-16-8-11-17(12-9-16)26(28)29/h3-13H,1,14H2,2H3/b13-10+
• InChI Key: BIBSBTCGHJYDMT-JLHYYAGUSA-N
• Canonical SMILES: CC1=NN2C3=CC=CC=C3N(C2=C1C(=O)C=CC4=CC=C(C=C4)[N+](=O)[O-])CC=C
• Isomeric SMILES: CC1=NN2C3=CC=CC=C3N(C2=C1C(=O)/C=C/C4=CC=C(C=C4)[N+](=O)[O-])CC=C
• Molecular Formula: C22H18N4O3
• Molecular Weight: 386.4 g/mol

Description

(E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one is a complex organic compound with a unique structure that combines a pyrazolo[1,5-a]benzimidazole core with a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one typically involves multiple steps. One common route includes the following steps:

Formation of the pyrazolo[1,5-a]benzimidazole core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the prop-2-enyl group: This step often involves alkylation reactions using prop-2-enyl halides in the presence of a base.

Attachment of the nitrophenyl group: This is usually done through a coupling reaction, such as a Suzuki or Heck reaction, using appropriate catalysts and conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of robust catalysts to ensure high yields and purity.

Chemical Reactions Analysis

Types of Reactions

(E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce the nitro group to an amine.

Substitution: Various substituents can be introduced at different positions on the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like halides and bases are often used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group typically yields an amine derivative.

Scientific Research Applications

(E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives may have potential as enzyme inhibitors or receptor modulators.

Medicine: The compound and its derivatives could be explored for their potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: It may be used in the development of new materials or as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of (E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-phenylprop-2-en-1-one: Lacks the nitro group, which may affect its reactivity and biological activity.

1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-methoxyphenyl)prop-2-en-1-one: Contains a methoxy group instead of a nitro group, which can influence its chemical properties and interactions.

Uniqueness

The presence of the nitro group in (E)-1-(2-methyl-4-prop-2-enylpyrazolo[1,5-a]benzimidazol-3-yl)-3-(4-nitrophenyl)prop-2-en-1-one makes it unique compared to its analogs